Cas no 31023-24-2 (3-Methylbutyrylcarnitine)

3-Methylbutyrylcarnitine structure
Product Name:3-Methylbutyrylcarnitine
CAS No:31023-24-2
Molecular Formula:C12H23NO4
Molecular Weight:245.31532
CID:53685
PubChem ID:329757684
3-Methylbutyrylcarnitine Properties
Names and Identifiers
-
- 3-Methylbutyrylcarnitine
- Isovalerylcarnitine
- (R)-3-Carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-1-propanaminium inner salt
- (3R)-3-(3-Methylbutanoyloxy)-4-(trimethylazaniumyl)butanoate
- 3-(3-METHYLBUTANOYLOXY)-4-TRIMETHYLAMMONIO-BUTANOATE
- Isovaleroyl Carnitine
- isovaleryl L-carnitine
- (2R)-3-Carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-1-propanaminium inner salt
- L-Carnitine isovaleryl ester
- iC5-Carnitine
- 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, inner salt, (2R)-
- 31023-24-2
- Q27139117
- AC-8957
- O-3-methylbutanoyl-(R)-carnitine
- (R)-3-((3-METHYLBUTANOYL)OXY)-4-(TRIMETHYLAMMONIO)BUTANOATE
- UNII-CJS2BGX9TF
- SCHEMBL464880
- CJS2BGX9TF
- NS00122208
- C5IsovalerylL-Carnitine
- AKOS015899861
- LMFA07070077
- CS-0059341
- O-Isovaleryl-L-carnitine
- C20826
- MS-23473
- Isovaleryl-L-carnitine, >=97.0% (TLC)
- (3R)-3-[(3-methylbutanoyl)oxy]-4-(trimethylazaniumyl)butanoate
- CHEBI:70819
- HY-113221
- isovaleryl-l-carnitine
- DTXSID40953142
- 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, inner salt, (R)-
- AKOS015841719
- 3-[(3-methylbutanoyl)oxy]-4-(trimethylammonio)butanoate
- O-isovalerylcarnitine
- LMFA07070076
- CHEBI:73025
- 3-(3-methylbutanoyloxy)-4-(trimethylazaniumyl)butanoate
- SCHEMBL232682
- 3-[(3-methylbutanoyl)oxy]-4-(trimethylazaniumyl)butanoate
- Q27140242
- IGQBPDJNUXPEMT-UHFFFAOYSA-N
- ISOVALEROYL CARNITINE
- G14519
-
- InChIKey: IGQBPDJNUXPEMT-SNVBAGLBSA-N
- Inchi: InChI=1S/C12H23NO4/c1-9(2)6-12(16)17-10(7-11(14)15)8-13(3,4)5/h9-10H,6-8H2,1-5H3/t10-/m1/s1
- SMILES: CC(C)CC(O[C@H](CC([O-])=O)C[N+](C)(C)C)=O
Computed Properties
- Exact Mass: 245.16300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 7
- Monoisotopic Mass: 245.163
- Heavy Atom Count: 17
- Complexity: 263
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 66.4A^2
Experimental Properties
- LogP: -0.20950
- PSA: 66.43000
- Boiling Point: °Cat760mmHg
- Flash Point: °Cat760mmHg
- Optical Activity: [α]/D -23±2°, c = 1 in H2O
3-Methylbutyrylcarnitine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0032EB-5mg |
1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, inner salt, (2R)- |
31023-24-2 | 99% | 5mg |
$147.00 | 2025-02-19 | |
A2B Chem LLC | AB42275-5mg |
1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, inner salt, (2R)- |
31023-24-2 | ≥99.0% | 5mg |
$80.00 | ||
Aaron | AR0032MN-5mg |
1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, inner salt, (2R)- |
31023-24-2 | 5mg |
$83.00 | |||
Ambeed | A1465736-10mg |
(R)-3-((3-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate |
31023-24-2 | 98% | 10mg |
$100.0 | 2024-07-19 | |
ChemScence | CS-0059341-5mg |
Isovalerylcarnitine |
31023-24-2 | ≥99.0% | 5mg |
$100.0 | 2022-04-27 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I920773-5mg |
Isovaleryl-L-carnitine |
31023-24-2 | ≥94% (HPLC) | 5mg |
¥565.20 | ||
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce44906-5mg |
Isovalerylcarnitine |
31023-24-2 | 98% | 5mg |
¥981.00 | 2023-09-08 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 51371-10MG |
Isovaleryl-L-carnitine |
31023-24-2 | ≥94.0% (HPLC) | 10MG |
¥601.44 | 2022-02-23 |
3-Methylbutyrylcarnitine Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:31023-24-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:31023-24-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:31023-24-2)3-Methylbutyrylcarnitine

Purity:99%
Quantity:50mg
Price($):242